Cas no 49570-33-4 (Dimethyl 3-methyl-1,2-thiazole-4,5-dicarboxylate)
49570-33-4 structure
Product Name:Dimethyl 3-methyl-1,2-thiazole-4,5-dicarboxylate
CAS No:49570-33-4
MF:C8H9NO4S
MW:215.226361036301
CID:2639601
PubChem ID:12437421
Update Time:2025-04-21
Dimethyl 3-methyl-1,2-thiazole-4,5-dicarboxylate Chemical and Physical Properties
Names and Identifiers
-
- dimethyl 3-methyl-1,2-thiazole-4,5-dicarboxylate
- SCHEMBL3406573
- PAKPPOROAQIHIV-UHFFFAOYSA-N
- 49570-33-4
- DTXSID00498246
- DTXCID00449056
- 3-Methyl-isothiazole-4,5-dicarboxylic acid dimethyl ester
- Dimethyl 3-methyl-1,2-thiazole-4,5-dicarboxylate
-
- Inchi: 1S/C8H9NO4S/c1-4-5(7(10)12-2)6(14-9-4)8(11)13-3/h1-3H3
- InChI Key: PAKPPOROAQIHIV-UHFFFAOYSA-N
- SMILES: S1C(C(=O)OC)=C(C(=O)OC)C(C)=N1
Computed Properties
- Exact Mass: 215.02522894Da
- Monoisotopic Mass: 215.02522894Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 245
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 93.7Ų
Dimethyl 3-methyl-1,2-thiazole-4,5-dicarboxylate Related Literature
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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